Cas no 62469-66-3 (Benzo[b]thiophene, 4,5,6,7-tetrahydro-4,4-dimethyl-)

• Product name: Benzo[b]thiophene, 4,5,6,7-tetrahydro-4,4-dimethyl-
• CAS No: 62469-66-3
• MF: C₁₀H₁₄S
• MW: 166.283161640167
• CID: 443769
• PubChem ID: 12638254

Benzo[b]thiophene, 4,5,6,7-tetrahydro-4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene, 4,5,6,7-tetrahydro-4,4-dimethyl-
• 4,4-dimethyl-6,7-dihydro-5H-1-benzothiophene
• InChI=1/C10H14S/c1-10(2)6-3-4-9-8(10)5-7-11-9/h5,7H,3-4,6H2,1-2H3
• 4,4-Dimethyl-4,5,6,7-tetrahydro-1-benzothiophene
• ZNVCGOGTBSXTIN-UHFFFAOYSA-
• 62469-66-3
• SCHEMBL7519149
• DTXSID50505257

• Inchi： InChI=1S/C10H14S/c1-10(2)6-3-4-9-8(10)5-7-11-9/h5,7H,3-4,6H2,1-2H3
• InChI Key： ZNVCGOGTBSXTIN-UHFFFAOYSA-N
• SMILES： CC1(CCCC2=C1C=CS2)C

Computed Properties

• Exact Mass: 166.08172
• Monoisotopic Mass: 166.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds